Cas no 1037134-01-2 (2-Amino-3-benzylbenzoic acid)

2-Amino-3-benzylbenzoic acid structure
2-Amino-3-benzylbenzoic acid structure
Product name:2-Amino-3-benzylbenzoic acid
CAS No:1037134-01-2
MF:C14H13NO2
MW:227.259
CID:2623573
PubChem ID:18677057

2-Amino-3-benzylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1037134-01-2
    • SCHEMBL3361331
    • MB09450
    • 2-AMINO-3-BENZYLBENZOIC ACID
    • AKOS005882038
    • 2-Amino-3-benzylbenzoic acid
    • Inchi: InChI=1S/C14H13NO2/c15-13-11(7-4-8-12(13)14(16)17)9-10-5-2-1-3-6-10/h1-8H,9,15H2,(H,16,17)
    • InChI Key: VJRZCXBUTMOJDV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 227.094628657Da
  • Monoisotopic Mass: 227.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.3Ų

Recommend Articles

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd